Cas no 886497-19-4 (3'-Chloro-5'-fluoro-4'-methoxyacetophenone)

• Product Name: 3'-Chloro-5'-fluoro-4'-methoxyacetophenone
• CAS No: 886497-19-4
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 93153
• PubChem ID: 3822208
• Update Time: 2025-06-12

3'-Chloro-5'-fluoro-4'-methoxyacetophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-5'-fluoro-4'-methoxyacetophenone
• 1-(3-chloro-5-fluoro-4-methoxyphenyl)ethanone
• 1-acetyl-5-chloro-3-fluoro-4-methoxybenzene
• JS-4235
• MFCD04115862
• 1-(3-chloro-5-fluoro-4-methoxyphenyl)ethan-1-one
• 886497-19-4
• SCHEMBL2797148
• AKOS015955985
• DTXSID60396890
• 3-Chloro-5-fluoro-4-methoxyacetophenone
• DB-240917

• MDL： MFCD04115862
• Inchi： 1S/C9H8ClFO2/c1-5(12)6-3-7(10)9(13-2)8(11)4-6/h3-4H,1-2H3
• InChI Key： NRCCXQQIBNFBRT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=O)C=C(C=1OC)F

Computed Properties

• Exact Mass: 202.02000
• Monoisotopic Mass: 202.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.257
• Boiling Point: 299.1°C at 760 mmHg
• Flash Point: 132.7°C
• Refractive Index: 1.5375
• PSA: 26.30000
• LogP: 2.69030
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3'-Chloro-5'-fluoro-4'-methoxyacetophenone

Comprehensive Overview of 3'-Chloro-5'-fluoro-4'-methoxyacetophenone (CAS No. 886497-19-4): Properties, Applications, and Industry Insights

3'-Chloro-5'-fluoro-4'-methoxyacetophenone (CAS No. 886497-19-4) is a specialized organic compound belonging to the acetophenone derivatives family. This halogen-substituted aromatic ketone has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both chloro and fluoro substituents at the 3' and 5' positions, combined with a methoxy group at the 4' position, creates a versatile molecular scaffold for further chemical modifications.

Recent studies highlight the growing demand for fluorinated organic compounds in drug discovery, with 3'-Chloro-5'-fluoro-4'-methoxyacetophenone serving as a key intermediate. The compound's electron-withdrawing properties and enhanced metabolic stability make it particularly valuable in developing novel therapeutic agents. Researchers are actively exploring its potential in creating kinase inhibitors and antimicrobial agents, addressing current challenges in antibiotic resistance and targeted cancer therapies.

The synthesis of 886497-19-4 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Advanced analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are employed for quality verification. The compound's physical properties—including its crystalline form, melting point range of 92-94°C, and moderate solubility in organic solvents—make it suitable for various industrial applications while requiring proper handling procedures.

In the context of green chemistry trends, manufacturers are optimizing production processes for 3'-Chloro-5'-fluoro-4'-methoxyacetophenone to minimize environmental impact. This aligns with increasing regulatory focus on sustainable chemical synthesis and waste reduction in fine chemical production. The compound's stability profile and well-characterized properties contribute to its growing adoption in high-value chemical manufacturing.

Market analysis indicates rising interest in halogenated acetophenones across Asia-Pacific research centers, particularly for pharmaceutical intermediates development. The unique substitution pattern of CAS 886497-19-4 offers distinct advantages in structure-activity relationship studies, enabling medicinal chemists to fine-tune biological activity while maintaining favorable ADME properties (Absorption, Distribution, Metabolism, and Excretion).

Quality standards for 3'-Chloro-5'-fluoro-4'-methoxyacetophenone continue to evolve, with leading suppliers now offering material certified to >99.5% purity for critical research applications. Storage recommendations typically suggest protection from light and moisture at controlled temperatures, following standard protocols for sensitive organic compounds. Proper documentation including Certificate of Analysis and Material Safety Data Sheet should accompany all commercial quantities.

Emerging applications for this compound extend beyond traditional pharmaceutical uses. Recent patent literature reveals innovative applications in advanced material science, particularly as building blocks for liquid crystal compounds and organic electronic materials. The balanced lipophilicity and electronic properties of 886497-19-4 make it attractive for designing functional materials with specific optoelectronic characteristics.

For researchers working with halogenated aromatic ketones, proper analytical method development is crucial. The distinctive 1H-NMR fingerprint of 3'-Chloro-5'-fluoro-4'-methoxyacetophenone, featuring characteristic aromatic proton signals between 7.2-7.8 ppm and a sharp singlet for the methoxy group around 3.9 ppm, serves as an important quality control marker. Modern quality-by-design approaches are being implemented to ensure batch-to-batch consistency in commercial production.

The global supply chain for specialty chemicals like CAS 886497-19-4 has adapted to increasing demand, with established manufacturers implementing just-in-time production models to reduce inventory costs while maintaining availability. Current pricing trends reflect the compound's position as a high-value research chemical, with costs influenced by raw material availability and purification technology investments.

Looking ahead, 3'-Chloro-5'-fluoro-4'-methoxyacetophenone is poised to maintain its importance in medicinal chemistry research. The compound's versatility as a synthetic intermediate, combined with the pharmaceutical industry's ongoing need for fluorinated building blocks, ensures its continued relevance in developing next-generation therapeutics and functional materials. Researchers are encouraged to consult recent literature for the latest synthetic applications and safety handling guidelines specific to this valuable chemical entity.